Cas no 947395-80-4 (4-Iodo-3-methylisoquinoline)

• Product Name: 4-Iodo-3-methylisoquinoline
• CAS No: 947395-80-4
• MF: C₁₀H₈IN
• MW: 269.081694602966
• CID: 2852836
• PubChem ID: 57336668
• Update Time: 2024-03-01

4-Iodo-3-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-methylisoquinoline
• Isoquinoline, 4-iodo-3-methyl-

• Inchi： 1S/C10H8IN/c1-7-10(11)9-5-3-2-4-8(9)6-12-7/h2-6H,1H3
• InChI Key： WCUCENNZJXVTMB-UHFFFAOYSA-N
• SMILES： IC1C(C)=NC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 268.97015g/mol
• Monoisotopic Mass: 268.97015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives